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Compound of Interest

N-(4-bromophenyl)-3-
Compound Name:
phenylpropanamide

Cat. No.: B032112

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential safety and logistical information
for the handling of N-(4-bromophenyl)-3-phenylpropanamide (CAS: 316146-27-7), including
detailed operational and disposal plans. Adherence to these guidelines is critical to minimize
risks and ensure regulatory compliance.

Chemical Identifier and Properties

Property Value

CAS Number 316146-27-7

Molecular Formula C15H14BrNO

Molecular Weight 304.18 g/mol

Physical State Solid, white to yellow powder or crystals.[1][2]
Boiling Point 473.2°C at 760 mmHg.[1]

Density 1.408 g/cm3[1]

Room temperature, in a dry, tightly sealed
Storage

container.[2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)

N-(4-bromophenyl)-3-phenylpropanamide is classified as harmful if swallowed and may
cause skin, eye, and respiratory irritation.[4][5] The appropriate selection and use of Personal
Protective Equipment (PPE) are the first line of defense against exposure.

Recommended Personal Protective Equipment

PPE Category Specification Rationale

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.[1]
(e.g., nitrile, neoprene).[6][7]

Safety glasses with side
) ) ) To protect eyes from dust
Eye Protection shields or chemical splash

particles and splashes.
goggles.[7][8]

) ] To protect skin and clothing
Skin and Body Protection Laboratory coat.[7] o
from contamination.

Use in a well-ventilated area or
under a chemical fume hood.
[5][9] If ventilation is
Respiratory Protection inadequate, a NIOSH- To prevent inhalation of dust.
approved respirator for organic
vapors and particulates is

recommended.

Operational Plan for Safe Handling

A systematic approach to handling N-(4-bromophenyl)-3-phenylpropanamide from receipt to
disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Procedure:

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Verify that the label matches the product ordered.
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» Storage: Store the container in a cool, dry, well-ventilated area away from incompatible
materials.[9][10] Keep the container tightly closed when not in use.[10]

e Preparation for Use: Before handling, ensure that the designated work area, typically a
chemical fume hood, is clean and uncluttered.[9] Confirm that all necessary PPE is available
and in good condition.

» Weighing and Dispensing: Conduct all weighing and dispensing operations within a chemical
fume hood to minimize inhalation exposure.[9] Use appropriate tools (e.g., spatulas) to
handle the solid material. Avoid generating dust.

o Experimental Use: When using the compound in experiments, maintain good laboratory
practices. Avoid contact with skin and eyes.[11]

o Decontamination: After handling, decontaminate all surfaces and equipment with an
appropriate solvent and cleaning agent. Wash hands thoroughly with soap and water.[1]

o Spill Response: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a designated, labeled waste container.[11] For larger spills,
evacuate the area and follow emergency procedures.

Disposal Plan

As a halogenated organic compound, N-(4-bromophenyl)-3-phenylpropanamide requires
specific disposal procedures to prevent environmental contamination and ensure regulatory
compliance.

Waste Segregation and Disposal:

o Waste Container: Collect all waste containing N-(4-bromophenyl)-3-phenylpropanamide in
a clearly labeled, sealed container designated for halogenated organic waste.[12][13]

o Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name,
and the approximate quantity.[12]

e Segregation: Do not mix halogenated waste with non-halogenated organic waste or other
incompatible waste streams such as acids, bases, or heavy metals.[12][13][14]
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o Disposal Request: Once the waste container is full, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[12]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling N-(4-
bromophenyl)-3-phenylpropanamide.
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Workflow for Safe Handling of N-(4-bromophenyl)-3-phenylpropanamide
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Caption: Safe handling workflow for N-(4-bromophenyl)-3-phenylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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